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Compound of Interest

Compound Name: Linalyl anthranilate

Cat. No.: B1675414

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of linalyl anthranilate in
fragrance formulations. This document includes its chemical and physical properties, olfactory
profile, and detailed experimental protocols for stability, sensory, and quantitative analysis.

Introduction to Linalyl Anthranilate

Linalyl anthranilate is an aromatic ester valued in the fragrance industry for its complex and
appealing scent profile.[1][2] It is a key ingredient in many perfumes and personal care
products, where it contributes to the overall fragrance complexity and longevity.[2] Chemically,
it is the ester of linalool and anthranilic acid.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of linalyl anthranilate is presented in
Table 1. This data is crucial for formulation development, ensuring compatibility with other
ingredients and predicting its behavior in different matrices.
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Property Value Reference

Molecular Formula C17H23NO2 [3][4]

Molecular Weight 273.37 g/mol [3114]
Colorless to pale yellow oily

Appearance o [4]
liquid
Floral, fruity, with notes of

Odor grape, gardenia, and orange [11[5]16]
blossom

Boiling Point 370-371 °C at 760 mmHg [4]

Flash Point > 200 °F [5]

N Soluble in ethanol; insoluble in

Solubility [31[4]
water

logP (o/w) 5.800 (estimated) [5]

Stability Sensitive to air and light [4]

Olfactory Profile and Application in Fragrance
Formulation

Linalyl anthranilate possesses a rich and multifaceted olfactory profile, characterized by floral
and fruity notes. Its scent is often described as reminiscent of gardenia, orange blossom, and
Concord grapes.[1][5][6] This complexity makes it a versatile ingredient in a wide range of
fragrance applications, from fine fragrances to personal care products like lotions and
shampoos.[2] It is particularly valued for its ability to add depth, richness, and a natural floral-
fruity character to a composition. Furthermore, its low volatility contributes to the longevity of a
fragrance.[2] The recommended usage level for linalyl anthranilate in a fragrance concentrate
is up to 8.0%.[5][7]

Experimental Protocols

The following protocols are designed to evaluate the performance and stability of linalyl
anthranilate in fragrance formulations.
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Accelerated Stability Testing of Linalyl Anthranilate in a
Fragrance Formulation

This protocol assesses the stability of linalyl anthranilate under stressed conditions to predict
its long-term stability.

Objective: To evaluate the impact of elevated temperature and UV light exposure on the
chemical stability of linalyl anthranilate in a simplified fragrance base.

Materials:

Linalyl anthranilate (98% purity)

o Ethanol (perfumery grade)

e UV-Vis Spectrophotometer

¢ Gas Chromatograph-Mass Spectrometer (GC-MS)

o Temperature-controlled oven

e UV light chamber

e Glass vials with airtight seals

Procedure:

o Sample Preparation: Prepare a 1% (w/w) solution of linalyl anthranilate in ethanol.

« Initial Analysis (T=0):

o Perform UV-Vis spectrophotometric analysis to obtain the initial absorbance spectrum.

o Conduct GC-MS analysis to determine the initial concentration of linalyl anthranilate.

o Accelerated Aging:
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o Temperature Stability: Place sealed vials of the solution in a temperature-controlled oven
at 40°C.

o Light Stability: Place sealed vials of the solution in a UV light chamber at room
temperature.

o Time-Point Analysis: At specified time intervals (e.g., 1, 2, 4, and 8 weeks), remove samples
from the oven and UV chamber.

e Analysis of Aged Samples:
o Visually inspect for any changes in color or clarity.
o Perform UV-Vis spectrophotometry and GC-MS analysis as in the initial analysis.

o Data Analysis: Compare the analytical data from the aged samples to the initial data to
determine the percentage degradation of linalyl anthranilate.

lllustrative Data Presentation:

Disclaimer: The following data is illustrative and intended to demonstrate how experimental
results would be presented. Actual results may vary.

Table 2: Hypothetical Stability Data for Linalyl Anthranilate (1% in Ethanol)
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Linalyl

. ) Visual Anthranilate Degradation
Condition Time (weeks) .
Appearance Concentration (%)
(%)
Control (Dark,
0 Clear, colorless 1.00 0
RT)
8 Clear, colorless 0.99 1
40°C (Dark) 1 Clear, colorless 0.98 2
2 Clear, colorless 0.96 4
Clear, pale
4 0.92 8
yellow
Clear, pale
8 0.85 15
yellow
) Clear, pale
UV Light (RT) 1 0.95 5
yellow
Clear, pale
2 0.88 12
yellow
4 Clear, yellow 0.75 25
8 Clear, yellow 0.60 40

Sensory Evaluation of a Fragrance Accord containing
Linalyl Anthranilate

This protocol outlines a method for assessing the olfactory contribution of linalyl anthranilate

to a fragrance.

Objective: To determine the effect of linalyl anthranilate on the perceived scent profile and

longevity of a simple floral fragrance accord.

Materials:
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Linalyl anthranilate

A simple floral accord (e.g., phenylethyl alcohol, hedione)

Ethanol (perfumery grade)

Perfumer's smelling strips (blotters)

A trained sensory panel (minimum of 5 panelists)

Procedure:

e Fragrance Preparation:

o Control Fragrance: Prepare a 10% solution of the floral accord in ethanol.

o Test Fragrance: Prepare a 10% solution of the floral accord in ethanol, with the addition of
2% linalyl anthranilate (of the total concentrate).

e Longevity on Blotter:
o Dip smelling strips into both the control and test fragrances.
o Evaluate the scent at regular intervals (e.qg., initial, 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr).
o Record the perceived intensity on a scale of 1 (very weak) to 5 (very strong).
e Sensory Panel Evaluation:
o Provide panelists with coded samples of both fragrances on smelling strips.

o Ask panelists to describe the scent profile and rate attributes such as "floralcy,"
"fruityness,” and "richness" on a scale of 1 to 10.

o Ask panelists to state their preference.

Illustrative Data Presentation:
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Disclaimer: The following data is illustrative and intended to demonstrate how experimental
results would be presented. Actual results may vary.

Table 3: Hypothetical Sensory Panel Evaluation of a Floral Accord with and without Linalyl
Anthranilate

Test Fragrance with Linalyl
. Control Fragrance )
Attribute Anthranilate (Average
(Average Score)

Score)
Floralcy 7.2 8.5
Fruityness 2.1 7.8
Richness 55 8.9
Overall Liking 6.8 9.1
Perceived Longevity (hrs) 6 10

Quantitative Analysis of Linalyl Anthranilate in a
Fragrance Product using GC-MS

This protocol describes the quantification of linalyl anthranilate in a finished fragrance
product.

Objective: To accurately determine the concentration of linalyl anthranilate in a complex
fragrance mixture.

Materials:

Fragrance product containing linalyl anthranilate

Linalyl anthranilate standard

Internal standard (e.g., methyl stearate)

Solvent (e.g., hexane)
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e Gas Chromatograph-Mass Spectrometer (GC-MS)
Procedure:

o Calibration Curve: Prepare a series of standard solutions of linalyl anthranilate in hexane
with a fixed concentration of the internal standard.

o Sample Preparation: Dilute a known amount of the fragrance product in hexane containing
the internal standard.

e GC-MS Analysis:
o Inject the standard solutions and the sample solution into the GC-MS.

o Use a suitable GC column and temperature program to achieve good separation of linalyl
anthranilate from other fragrance components.

o Operate the mass spectrometer in Selected lon Monitoring (SIM) mode for high sensitivity
and selectivity.

o Data Analysis:

o Generate a calibration curve by plotting the ratio of the peak area of linalyl anthranilate
to the peak area of the internal standard against the concentration of linalyl anthranilate.

o Determine the concentration of linalyl anthranilate in the sample by using the calibration
curve.

Visualizations
Experimental Workflow
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Caption: Experimental workflow for evaluating linalyl anthranilate in fragrance formulations.

Generalized Olfactory Signaling Pathway
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Caption: A generalized diagram of the olfactory signal transduction cascade.
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Conclusion

Linalyl anthranilate is a valuable fragrance ingredient that can significantly enhance the
complexity, richness, and longevity of a perfume. The protocols provided in these application
notes offer a framework for the systematic evaluation of its performance and stability in various
formulations. Further research into its specific interactions with other fragrance materials and
its behavior in different product bases will continue to expand its application in the fragrance
industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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